Cas no 318239-56-4 (5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)

• Product Name: 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
• CAS No: 318239-56-4
• MF: C₁₂H₁₀BrF₃N₂OS
• MW: 367.184811115265
• MDL: MFCD00172639
• CID: 3060946
• PubChem ID: 1475909
• Update Time: 2025-05-21

5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-Bromophenylthio)-4-(hydroxymethyl)-1-methyl-3-(trifluoromethyl)-1H-pyr azole
• {5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methanol
• [5-(4-Bromophenylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-trifluoromethyl-1h-pyrazol-4-yl]methanol
• 318239-56-4
• 5-(4-bromophenylthio)-4-(hydroxymethyl)-1-methyl-3-(trifluoromethyl)-1h-pyrazole
• [[5-[(4-bromophenyl)sulfanyl]-1-methyl-3-trifluoromethyl]-1h-pyrazol-4-yl]methanol
• DB-016974
• MFCD00172639
• [5-[(4-Bromophenyl)sulfanyl]-1-methyl-3-trifluoromethyl)-1H-pyrazol-4-yl]methanol
• {5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl}methanol
• (5-((4-Bromophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyrazol-4-yl]methanol
• AKOS005091522
• [5-(4-bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
• (5-(4-bromophenylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• Bionet1_000921
• [(5-[(4-bromophenyl)sulfanyl]-1-methyl-3-trifluoromethyl)-1h-pyrazol-4-yl]methanol
• CS-0333073
• 4G-353S
• HMS570K03
• [5-([(4-bromophenyl)sulphanyl]-1-methyl-3-trifluoromethyl)-1h-pyrazol-4-yl]methanol
• 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol

• MDL： MFCD00172639
• Inchi： 1S/C12H10BrF3N2OS/c1-18-11(20-8-4-2-7(13)3-5-8)9(6-19)10(17-18)12(14,15)16/h2-5,19H,6H2,1H3
• InChI Key： QWQQIXZONFKMSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(CO)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 365.96493Da
• Monoisotopic Mass: 365.96493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 99-101°C
• Boiling Point: 425.9±45.0 °C at 760 mmHg
• Flash Point: 211.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol

5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol: A Comprehensive Overview

The compound with CAS No. 318239-56-4, known as 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This molecule is a derivative of pyrazole, a five-membered heterocyclic compound, which is widely studied for its versatility in various chemical reactions and biological activities. The presence of a trifluoromethyl group and a 4-bromophenylsulfanyl substituent introduces intriguing electronic and steric effects, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group is known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates. Similarly, the 4-bromophenylsulfanyl moiety contributes to the molecule's ability to participate in sulfur-based interactions, which are essential in many biochemical processes. These features make 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the sulfanyl group, which is crucial for achieving the desired stereochemistry and regioselectivity.

The biological activity of 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol has been evaluated in several recent studies. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with significant activity against key inflammatory pathways such as COX-2 (cyclooxygenase-2). Additionally, preliminary results from cytotoxicity studies suggest that this compound may exhibit selective toxicity towards cancer cells, making it a potential candidate for anticancer drug development.

From a materials science perspective, this compound has shown promise as a building block for advanced materials such as coordination polymers and metal organic frameworks (MOFs). The presence of functional groups like the sulfanyl moiety allows for strong metal-ligand interactions, which are essential for constructing stable and functional materials. Recent research has focused on optimizing the synthesis conditions to improve the crystallinity and stability of these materials under various environmental conditions.

In conclusion, 5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol represents a versatile and multifaceted compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structural features and promising biological activities make it an attractive target for further research. As new synthetic methods and characterization techniques continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.